Cas no 2171640-64-3 (4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171640-64-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6249504
• PubChem ID: 165585273
• Update Time: 2025-05-20

4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171640-64-3
• 4-[cyclopropyl(2-hydroxypropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1526518

• Inchi： 1S/C26H30N2O6/c1-16(29)14-28(17-10-11-17)25(32)23(12-13-24(30)31)27-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23,29H,10-15H2,1H3,(H,27,33)(H,30,31)
• InChI Key： OBMACEQQAOBEME-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(C)O)C1CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171640-64-3): A Comprehensive Overview

4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171640-64-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, with its intricate molecular structure, serves as a crucial intermediate in the development of novel therapeutic agents and biochemical research tools. Its unique properties make it a valuable asset for researchers exploring new frontiers in drug discovery and biomolecular engineering.

The molecular structure of 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid features multiple functional groups, including a cyclopropyl ring, a hydroxypropyl moiety, and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group. These components contribute to its versatility in synthetic applications, particularly in solid-phase peptide synthesis (SPPS), where the Fmoc group plays a pivotal role in protecting amino acids during chain elongation. The compound's carboxylic acid terminus further enhances its utility as a building block for constructing complex peptide architectures.

In recent years, the demand for high-purity peptide intermediates like 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has surged, driven by advancements in personalized medicine and targeted drug delivery systems. Researchers are particularly interested in its potential applications for designing peptide-based therapeutics, which are increasingly being explored for their high specificity and reduced side effects compared to traditional small-molecule drugs. This aligns with current trends in green chemistry and sustainable pharmaceutical development, where efficient synthesis methods are prioritized.

The compound's CAS No. 2171640-64-3 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. When handling 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, researchers must adhere to standard laboratory safety protocols, although it is not classified as a hazardous material under most regulatory frameworks. Its stability under controlled conditions makes it suitable for long-term storage, provided it is kept in a cool, dry environment away from strong oxidizing agents.

From a commercial perspective, 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. The compound's pricing reflects its high purity and the sophisticated synthesis required to produce it. Market analysts note growing interest in such custom peptide building blocks, particularly as the global peptide therapeutics market is projected to expand significantly in the coming decade. This growth is fueled by increasing investment in biopharmaceutical research and the development of innovative treatments for chronic diseases.

In the context of SEO optimization, this compound attracts searches related to Fmoc-protected amino acids, peptide synthesis reagents, and specialty biochemicals. Researchers often query its synthetic applications, solubility properties, and compatibility with automated peptide synthesizers. Addressing these topics enhances the article's visibility to target audiences in academia and industry. Additionally, incorporating trending keywords like next-generation therapeutics and precision medicine tools aligns with current scientific discourse.

Looking ahead, 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is poised to play a critical role in advancing peptide-based drug discovery. Its structural features enable the creation of modified peptides with enhanced pharmacokinetic profiles, addressing longstanding challenges in oral bioavailability and metabolic stability. As the scientific community continues to explore the potential of peptide-drug conjugates and multifunctional biomolecules, compounds like this will remain indispensable tools for innovation.

For laboratories seeking to incorporate CAS No. 2171640-64-3 into their workflows, it is advisable to consult technical datasheets for detailed specifications on handling, storage, and compatibility. Reputable suppliers typically provide certificates of analysis (CoA) and nuclear magnetic resonance (NMR) spectra to verify purity and structural integrity. These quality assurances are essential for ensuring reproducible results in sensitive applications such as high-throughput screening and structure-activity relationship (SAR) studies.

In summary, 4-cyclopropyl(2-hydroxypropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a sophisticated chemical tool at the intersection of organic chemistry and biomedical research. Its value lies not only in its current applications but also in its potential to enable future breakthroughs in therapeutic development and molecular design. As the boundaries of peptide science continue to expand, this compound will undoubtedly remain a focus of scientific inquiry and industrial innovation.